Cas no 1261520-79-9 (2-(Bromomethyl)-4-cyanobenzoic acid)
2-(Bromomethyl)-4-cyanobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(bromomethyl)-4-cyanobenzoic acid
- 2-(Bromomethyl)-4-cyanobenzoic acid
-
- Inchi: 1S/C9H6BrNO2/c10-4-7-3-6(5-11)1-2-8(7)9(12)13/h1-3H,4H2,(H,12,13)
- InChI Key: MITKIIIBPMVIQF-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C#N)C=CC=1C(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 245
- XLogP3: 1.7
- Topological Polar Surface Area: 61.1
2-(Bromomethyl)-4-cyanobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015018734-250mg |
2-(Bromomethyl)-4-cyanobenzoic acid |
1261520-79-9 | 97% | 250mg |
$480.00 | 2023-09-03 | |
| Alichem | A015018734-500mg |
2-(Bromomethyl)-4-cyanobenzoic acid |
1261520-79-9 | 97% | 500mg |
$823.15 | 2023-09-03 | |
| Alichem | A015018734-1g |
2-(Bromomethyl)-4-cyanobenzoic acid |
1261520-79-9 | 97% | 1g |
$1460.20 | 2023-09-03 |
2-(Bromomethyl)-4-cyanobenzoic acid Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 2-(Bromomethyl)-4-cyanobenzoic acid
Recent Advances in the Application of 2-(Bromomethyl)-4-cyanobenzoic acid (CAS: 1261520-79-9) in Chemical Biology and Pharmaceutical Research
2-(Bromomethyl)-4-cyanobenzoic acid (CAS: 1261520-79-9) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its bromomethyl and cyano functional groups, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have highlighted its utility in the development of novel drug candidates, particularly in the areas of kinase inhibitors and proteolysis-targeting chimeras (PROTACs).
One of the most notable applications of 2-(Bromomethyl)-4-cyanobenzoic acid is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the bromomethyl group of this compound allows for efficient functionalization, enabling the creation of diverse inhibitor scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of selective BTK (Bruton's tyrosine kinase) inhibitors, which showed promising activity against B-cell malignancies. The study emphasized the compound's reactivity and versatility in medicinal chemistry.
In addition to kinase inhibitors, 2-(Bromomethyl)-4-cyanobenzoic acid has been employed in the design of PROTACs, a groundbreaking therapeutic modality that targets proteins for degradation. PROTACs require precise linker chemistry to connect the target-binding moiety to the E3 ligase-recruiting moiety, and the bromomethyl group of this compound provides an excellent handle for such modifications. A recent preprint on bioRxiv detailed the use of this compound in the synthesis of BET protein-targeting PROTACs, showcasing its potential in epigenetic therapy.
Beyond its applications in drug discovery, 2-(Bromomethyl)-4-cyanobenzoic acid has also been explored in chemical biology for protein labeling and bioconjugation. The cyano group can serve as a reactive handle for click chemistry, while the bromomethyl group allows for alkylation of nucleophilic residues in proteins. A 2022 study in ACS Chemical Biology reported the use of this compound for site-specific labeling of cysteine residues in proteins, enabling the study of protein-protein interactions in live cells.
Despite its promising applications, challenges remain in the large-scale synthesis and handling of 2-(Bromomethyl)-4-cyanobenzoic acid due to its reactivity and potential instability. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. A 2023 patent application by a major pharmaceutical company disclosed an improved method for its synthesis, highlighting the growing industrial interest in this compound.
In conclusion, 2-(Bromomethyl)-4-cyanobenzoic acid (CAS: 1261520-79-9) represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique chemical properties enable diverse applications, from drug discovery to protein engineering. As research in these areas continues to advance, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and research tools.
1261520-79-9 (2-(Bromomethyl)-4-cyanobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)